Cyclooctanemethanol

• IUPAC Name: cyclooctylmethanol
• InChI: InChI=1S/C9H18O/c10-8-9-6-4-2-1-3-5-7-9/h9-10H,1-8H2
• InChI Key: ZHPBLHYKDKSZCQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)CO
• Molecular Formula: C9H18O
• DSSTOX Substance ID: DTXSID30189897
• Molecular Weight: 142.24 g/mol
• CAS RN: 3637-63-6

Description

Cyclooctanemethanol, also known as C8MeOH, is an alcohol molecule composed of eight carbon atoms and one hydroxyl group. It is a colorless, volatile liquid with a sweet smell and a boiling point of 126°C. C8MeOH is one of the simplest cyclic alcohols, and is of interest to researchers due to its unique properties. Its uses range from being a solvent for organic reactions to being used as a reagent in the synthesis of pharmaceuticals. In

Scientific Research Applications

• Cancer Immunotherapy

  • Cyclooctanemethanol-related compounds have been studied in the context of cancer immunotherapy. Cyclophosphamide (CY), a chemically related compound, is used in low doses with active specific immunotherapy for treating advanced melanoma and other metastatic cancers. It augments various immune responses, increases antibody production, and potentiates antitumor immunity. The mechanism involves the inhibition of a suppressor function, demonstrating its potential in therapeutic cancer vaccines (Bass & Mastrangelo, 1998).

• Ophthalmic Applications

  • Cyclosporin A, another compound structurally related to this compound, has been used in the treatment of moderate-to-severe dry eye disease. Studies show that cyclosporin A ophthalmic emulsions significantly improve the ocular signs and symptoms of dry eye disease without significant adverse effects (Stevenson, Tauber, & Reis, 2000).

• Drug Delivery Systems

  • This compound derivatives like cyclodextrins are widely used in pharmaceutical applications to improve drug bioavailability. Cyclodextrin-containing polymers are particularly noted for their ability to deliver nucleic acids, highlighting their potential in advanced drug delivery systems (Davis & Brewster, 2004).

• Pharmaceutical Excipients

  • The structure and physicochemical properties of cyclodextrins, related to this compound, make them valuable as pharmaceutical excipients. They enhance the aqueous solubility of poorly soluble drugs and improve drug permeability and bioavailability without disrupting biological membranes (Jansook, Ogawa, & Loftsson, 2018).

• Environmental Applications

  • Research has explored the use of cyclodextrins, chemically similar to this compound, in environmental applications like soil bioremediation. Studies show that cyclodextrins can enhance the biodegradation and detoxification of transformer oil-contaminated soils, improving the bioavailability of pollutants and the activity of indigenous microorganisms (Molnár et al., 2005).

Safety and Hazards

Cyclooctanemethanol is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is a combustible liquid and may cause skin irritation, serious eye irritation, and respiratory irritation. It is advised to handle it with protective gloves/clothing/eye protection/face protection and to use it only outdoors or in a well-ventilated area.

Biochemical Analysis

Biochemical Properties

Cyclooctanemethanol plays a significant role in biochemical reactions, particularly in its interactions with enzymes and proteins. It is known to interact with enzymes involved in oxidation-reduction reactions, where it can act as a substrate or inhibitor. For example, this compound can be oxidized by alcohol dehydrogenase to form cyclooctanone . Additionally, it may interact with cytochrome P450 enzymes, influencing their activity and potentially affecting the metabolism of other compounds.

Cellular Effects

This compound has been observed to influence various cellular processes. It can affect cell signaling pathways by modulating the activity of specific kinases and phosphatases. This modulation can lead to changes in gene expression and alterations in cellular metabolism. For instance, this compound may enhance or inhibit the expression of genes involved in lipid metabolism, thereby impacting cellular lipid levels and overall metabolic flux .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It can bind to the active sites of enzymes, either inhibiting or activating their catalytic functions. For example, this compound can inhibit the activity of certain oxidoreductases by competing with their natural substrates. This inhibition can lead to changes in the redox state of cells and affect various metabolic pathways . Additionally, this compound may influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. This compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods, especially when exposed to light and air. Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged modulation of enzyme activity and gene expression

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may exhibit minimal toxicity and can be used to study its biochemical interactions without adverse effects. At higher doses, this compound can cause toxic effects, including liver and kidney damage . These threshold effects are important for determining safe dosage levels for experimental studies and potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, including those related to lipid metabolism and oxidation-reduction reactions. It interacts with enzymes such as alcohol dehydrogenase and cytochrome P450, influencing their activity and affecting the overall metabolic flux . These interactions can lead to changes in metabolite levels and impact cellular energy balance.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through interactions with specific transporters and binding proteins. It can be taken up by cells via passive diffusion or facilitated transport mechanisms. Once inside the cell, this compound may localize to specific organelles, such as the endoplasmic reticulum or mitochondria, where it can exert its biochemical effects . The distribution of this compound within tissues can also influence its overall activity and function.

Subcellular Localization

This compound’s subcellular localization is influenced by targeting signals and post-translational modifications. It can be directed to specific compartments or organelles, such as the nucleus or mitochondria, where it can interact with enzymes and other biomolecules . These interactions can affect the compound’s activity and function, leading to changes in cellular processes and metabolic pathways.

Synthesis routes and methods

Procedure details

A solution of 8 millimols of cobalt 2-ethylhexoate and 20 millimols of triethylphosphate in 200 ml. of benzene was treated in an autoclave with 1:1 H2 :CO mixture for one hour at 170° C. and 3,700-114 3,750 psig. The autoclave was cooled and vented, and 250 g. of 1,5-cyclooctadiene was added. This mixture was treated with 1:1 H2 :CO at 145°-185° C. and 1,800-3,000 psig. for 3 hours. Distillation of the reactor effluent gave 203 g. of hydroformylation products boiling at 36°-75° C. at 5 mm. Hg pressure and 79 g. of residue. Reduction of a portion of the distilled oxygenated products over a nickel-based catalyst with hydrogen at elevated temperatures and pressures gave a 90% yield of hydroxymethylcyclooctane.

Q & A

Q1: What are the structural characteristics that dictate cyclooctanemethanol's activity on the nicotinic acetylcholine receptor?

A2: The research suggests that both the volume and length of cycloalkanemethanols play crucial roles in their interaction with the nAChR. [] The study reveals that the inhibitory effect on the open channel is lost when the volume of the compound exceeds approximately 340 ų. [] In contrast, the ability to enhance the apparent affinity of agonists appears to be dependent on a critical length of approximately 6.3 Å, which this compound satisfies. [] Therefore, this compound's specific volume and length allow it to interact with the nAChR in a way that both inhibits open channel activity and enhances agonist affinity.